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Cat. No.: B096020 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the synthetic utility of 2,7-
diiodophenanthrene-9,10-dione as a versatile building block in organic synthesis. The focus

is on its application in palladium-catalyzed cross-coupling reactions, particularly Suzuki-

Miyaura and Sonogashira couplings, for the synthesis of functionalized phenanthrene

derivatives and nitrogen-containing polycyclic aromatic hydrocarbons (N-PAHs).

Introduction
2,7-Diiodophenanthrene-9,10-dione is a halogenated derivative of phenanthrene-9,10-dione,

a core structure found in various natural products and functional materials. The presence of two

iodine atoms at the 2 and 7 positions makes this molecule an excellent substrate for a range of

cross-coupling reactions. The higher reactivity of the carbon-iodine bond compared to carbon-

bromine or carbon-chlorine bonds allows for milder reaction conditions and broader substrate

scope. This reagent is particularly valuable for the synthesis of symmetrically and

asymmetrically substituted phenanthrene-9,10-diones, which are precursors to novel N-PAHs

and other complex organic molecules with potential applications in materials science and

medicinal chemistry.
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The primary application of 2,7-diiodophenanthrene-9,10-dione in organic synthesis is as a

scaffold for the introduction of various functional groups via palladium-catalyzed cross-coupling

reactions.

Suzuki-Miyaura Coupling
The Suzuki-Miyaura coupling enables the formation of carbon-carbon bonds between the

phenanthrenequinone core and a variety of aryl, heteroaryl, or vinyl boronic acids or esters.

This reaction is instrumental in the synthesis of 2,7-disubstituted phenanthrene-9,10-diones.

Reaction Scheme:

Suzuki-Miyaura Coupling of 2,7-Diiodophenanthrene-9,10-dione.

Sonogashira Coupling
The Sonogashira coupling facilitates the formation of carbon-carbon bonds between the

phenanthrenequinone scaffold and terminal alkynes. This reaction is a powerful tool for

introducing alkynyl moieties, which can be further functionalized or used to construct larger

conjugated systems.

Reaction Scheme:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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